N-(3-phenyl-1,8-naphthyridin-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-(3-phenyl-1,8-naphthyridin-2-yl)cyclopentanecarboxamide
• InChI: InChI=1S/C20H19N3O/c24-20(15-9-4-5-10-15)23-19-17(14-7-2-1-3-8-14)13-16-11-6-12-21-18(16)22-19/h1-3,6-8,11-13,15H,4-5,9-10H2,(H,21,22,23,24)
• InChI Key: MFWAADFCBLFXJH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)NC2=C(C=C3C=CC=NC3=N2)C4=CC=CC=C4
• Molecular Formula: C20H19N3O
• Molecular Weight: 317.4 g/mol

Description

“N-(3-phenyl-1,8-naphthyridin-2-yl)cyclopentanecarboxamide” is a chemical compound. It is a derivative of 1,8-naphthyridine, which is an important class of heterocyclic compounds due to their diverse biological activities and photochemical properties.

Synthesis Analysis

The synthesis of 1,8-naphthyridines, including “this compound”, has been a topic of considerable interest. Various methods have been developed, including multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1H-pyrrolo[2,3-b]pyridin-2(3H)-one.

Scientific Research Applications

Synthesis and Characterization

Researchers have synthesized various derivatives of compounds related to N-(3-phenyl-1,8-naphthyridin-2-yl)cyclopentanecarboxamide, focusing on their chemical properties, structural elucidation, and potential as lead compounds for further drug development. For example, Özer et al. (2009) conducted a study on the synthesis and characterization of N-(Arylcarbamothioyl)-cyclohexanecarboxamide derivatives, providing insights into their crystal structure through X-ray diffraction studies (Özer, Arslan, VanDerveer, & Külcü, 2009).

Anticancer Evaluation

Several studies have evaluated the anticancer potential of naphthyridine derivatives. Ravichandiran et al. (2019) synthesized and assessed the cytotoxic activity of phenylaminosulfanyl-1,4-naphthoquinone derivatives against various human cancer cell lines, revealing potent cytotoxic activity (Ravichandiran, Subramaniyan, Kim, Kim, Park, Shim, & Yoo, 2019).

Anti-inflammatory Activity

Madaan et al. (2013) explored the anti-inflammatory activity of a naphthyridine derivative, showing significant inhibition of inflammatory markers in both in vitro and in vivo models, suggesting its potential for further development as a compound with dual anti-cancer and anti-inflammatory properties (Madaan, Kumar, Verma, Singh, Jain, & Jaggi, 2013).

Future Directions

The future directions for “N-(3-phenyl-1,8-naphthyridin-2-yl)cyclopentanecarboxamide” and similar compounds could involve further exploration of their biological activities and potential applications in medicinal chemistry. The development of more ecofriendly, safe, and atom-economical approaches for the synthesis of 1,8-naphthyridines is also of interest.

Mechanism of Action

Target of Action

Compounds with a 1,8-naphthyridine core have been known to exhibit diverse biological activities . For instance, gemifloxacin, a compound containing a 1,8-naphthyridine core, is used for the treatment of bacterial infections .

Mode of Action

It is known that 1,8-naphthyridine derivatives can interact with their targets in various ways, leading to changes in cellular processes .

Biochemical Pathways

1,8-naphthyridine derivatives have been known to influence several biochemical pathways due to their diverse biological activities .

Pharmacokinetics

The pharmacokinetic properties of similar 1,8-naphthyridine derivatives have been studied .

Result of Action

It is known that 1,8-naphthyridine derivatives can have various effects at the molecular and cellular level due to their diverse biological activities .

Action Environment

It is known that environmental factors can influence the action of similar 1,8-naphthyridine derivatives .